3-(p-Acetyl-m-methoxyphenoxy)propyl chloride

• Molecular Formula: C12H15ClO3
• Molecular Weight: 242.70 g/mol
• IUPAC Name: 1-[4-(3-chloropropoxy)-2-methoxyphenyl]ethanone
• InChI: InChI=1S/C12H15ClO3/c1-9(14)11-5-4-10(8-12(11)15-2)16-7-3-6-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key: ITZUXPHGYJJEEA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)OCCCCl)OC

Description

3-(p-Acetyl-m-methoxyphenoxy)propyl chloride is a useful research compound. Its molecular formula is C12H15ClO3 and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.6 g (0.637 mole) of 1-(4-hydroxy-2-methoxyphenyl)ethanone, 20 g (0.127 mole) of 1-bromo-3-chloropropane and 26.4 g (0.19 mole) of anhydrous potassium carbonate in 250 ml of acetone was heated at reflux for 20 hr. The mixture was cooled, filtered and the filtrate concentrated under vacuum pump pressure at 90° C. to give an oil which gradually crystallized. The solid was triturated with petroleum ether (30°-60° C.), collected by filtration and dried to yield 14.6 g (94%) of white solid, m.p. 47°-49° C. on recrystallizing from isopropyl ether.